methyl 2-amino-2-methyl-3-(pyridin-4-yl)propanoate dihydrochloride
Overview
Description
Methyl 2-amino-2-methyl-3-(pyridin-4-yl)propanoate dihydrochloride (MAMPP-D) is a synthetic organic compound that has been studied extensively in the scientific community due to its unique properties and potential applications. MAMPP-D has been used in various fields, ranging from pharmaceuticals to nanotechnology, due to its ability to interact with various biomolecules and act as a catalyst.
Scientific Research Applications
Methyl 2-amino-2-methyl-3-(pyridin-4-yl)propanoate dihydrochloride has been studied extensively in the scientific community due to its unique properties and potential applications. One of the most promising applications is its use as a catalyst in organic synthesis. methyl 2-amino-2-methyl-3-(pyridin-4-yl)propanoate dihydrochloride has been shown to facilitate the synthesis of a variety of organic compounds, including amines, esters, and amides. Additionally, methyl 2-amino-2-methyl-3-(pyridin-4-yl)propanoate dihydrochloride has been used in the synthesis of various pharmaceuticals, such as antibiotics, anti-inflammatory drugs, and antifungal agents.
Mechanism of Action
Methyl 2-amino-2-methyl-3-(pyridin-4-yl)propanoate dihydrochloride is believed to act as a catalyst by forming a complex with the reactants, which then undergoes a series of reactions to form the desired product. The exact mechanism of action is still under investigation, but it is believed that the complex between methyl 2-amino-2-methyl-3-(pyridin-4-yl)propanoate dihydrochloride and the reactants is stabilized by hydrogen bonding and electrostatic interactions.
Biochemical and Physiological Effects
methyl 2-amino-2-methyl-3-(pyridin-4-yl)propanoate dihydrochloride has been shown to have a variety of biochemical and physiological effects. In laboratory studies, methyl 2-amino-2-methyl-3-(pyridin-4-yl)propanoate dihydrochloride has been found to inhibit the growth of a variety of bacteria, fungi, and viruses. Additionally, methyl 2-amino-2-methyl-3-(pyridin-4-yl)propanoate dihydrochloride has been shown to possess anti-inflammatory and antioxidant properties.
Advantages and Limitations for Lab Experiments
The use of methyl 2-amino-2-methyl-3-(pyridin-4-yl)propanoate dihydrochloride in laboratory experiments has a number of advantages. Firstly, methyl 2-amino-2-methyl-3-(pyridin-4-yl)propanoate dihydrochloride can be easily synthesized and is relatively inexpensive. Additionally, methyl 2-amino-2-methyl-3-(pyridin-4-yl)propanoate dihydrochloride is highly soluble in a variety of solvents, making it suitable for a wide range of laboratory applications. A major limitation of methyl 2-amino-2-methyl-3-(pyridin-4-yl)propanoate dihydrochloride is its instability in the presence of light and air, which can lead to product degradation.
Future Directions
There are a number of potential future directions for the use of methyl 2-amino-2-methyl-3-(pyridin-4-yl)propanoate dihydrochloride. One potential application is its use as a catalyst in the synthesis of peptides and proteins. Additionally, methyl 2-amino-2-methyl-3-(pyridin-4-yl)propanoate dihydrochloride could be used in the synthesis of novel pharmaceuticals, such as anticancer drugs. Finally, methyl 2-amino-2-methyl-3-(pyridin-4-yl)propanoate dihydrochloride could be used as a stabilizing agent for enzymes, which could be used in the development of biotechnological applications.
Synthesis Methods
Methyl 2-amino-2-methyl-3-(pyridin-4-yl)propanoate dihydrochloride can be prepared through a variety of synthetic methods. The most common method is the condensation of 2-amino-2-methyl-3-(pyridin-4-yl)propanol with ethyl chloroformate in the presence of a base, such as triethylamine. The product is then purified by recrystallization and dried. Other methods, such as the reaction of 2-amino-2-methyl-3-(pyridin-4-yl)propanol with ethyl bromide in an aqueous solution, can also be used to synthesize methyl 2-amino-2-methyl-3-(pyridin-4-yl)propanoate dihydrochloride.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 2-amino-2-methyl-3-(pyridin-4-yl)propanoate dihydrochloride involves the reaction of methyl acetoacetate with 4-pyridinecarboxaldehyde to form methyl 2-(pyridin-4-yl)-3-oxobutanoate, which is then reacted with methylamine to form methyl 2-amino-2-methyl-3-(pyridin-4-yl)propanoate. The final step involves the addition of hydrochloric acid to form the dihydrochloride salt.", "Starting Materials": [ "Methyl acetoacetate", "4-Pyridinecarboxaldehyde", "Methylamine", "Hydrochloric acid" ], "Reaction": [ "Step 1: Methyl acetoacetate is reacted with 4-pyridinecarboxaldehyde in the presence of a base catalyst to form methyl 2-(pyridin-4-yl)-3-oxobutanoate.", "Step 2: Methyl 2-(pyridin-4-yl)-3-oxobutanoate is then reacted with excess methylamine in the presence of a reducing agent to form methyl 2-amino-2-methyl-3-(pyridin-4-yl)propanoate.", "Step 3: The final step involves the addition of hydrochloric acid to the reaction mixture to form the dihydrochloride salt of methyl 2-amino-2-methyl-3-(pyridin-4-yl)propanoate." ] } | |
CAS RN |
2703778-95-2 |
Molecular Formula |
C10H16Cl2N2O2 |
Molecular Weight |
267.2 |
Purity |
95 |
Origin of Product |
United States |
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